Cas no 1013-24-7 (1-2-(Methylsulfanyl)phenylpiperazine)

• Product Name: 1-2-(Methylsulfanyl)phenylpiperazine
• CAS No: 1013-24-7
• MF: C₁₁H₁₆N₂S
• MW: 208.323141098022
• MDL: MFCD00040795
• CID: 133703
• PubChem ID: 2736895
• Update Time: 2025-05-21

1-2-(Methylsulfanyl)phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[2-(methylthio)phenyl]-
• 1-(2-METHYLMERCAPTOPHENYL)PIPERAZINE
• 1-[2-(Methylsulfanyl)phenyl]piperazine
• 1-(2-methylsulfanylphenyl)piperazine
• Methylmercaptophenylpiperazine
• 1-[2-(Methylthio)phenyl]piperazine
• 1-[2-(Methylthio)phenyl]piperazine96%
• 1-[2-(Methylthio)phenyl]piperazine 96%
• J-502880
• SS-4074
• 1-(2-(Methylthio)phenyl)piperazine
• GEX
• Piperazine, 1-[2-(methylthio)phenyl]-
• MFCD00040795
• 1-[2-(methylmercapto)phenyl]piperazine
• CS-0034903
• EN300-1849321
• FT-0633245
• SCHEMBL336256
• 1-(2-methylthiophenyl)-piperazine
• 1-(2-methylmercaptophenyl)piperazine, AldrichCPR
• 1-(2-methylthiophenyl)piperazine
• Piperazine, 1-[o-(methylthio)phenyl]-
• 1-(2-methylsulfanyl-phenyl)-piperazine
• CHEMBL504293
• DTXSID40371685
• 1013-24-7
• BAA01324
• AKOS005765925
• RXJURXTXLCOIDY-UHFFFAOYSA-N
• 1-2-(Methylsulfanyl)phenylpiperazine

• MDL： MFCD00040795
• Inchi： 1S/C11H16N2S/c1-14-11-5-3-2-4-10(11)13-8-6-12-7-9-13/h2-5,12H,6-9H2,1H3
• InChI Key： RXJURXTXLCOIDY-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1N1CCNCC1

Computed Properties

• Exact Mass: 208.10300
• Monoisotopic Mass: 208.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 40.6A^2

Experimental Properties

• Density: 1.14
• Boiling Point: 139 °C
• Flash Point: 160.7°C
• Refractive Index: 1.615
• PSA: 40.57000
• LogP: 2.21190

1-2-(Methylsulfanyl)phenylpiperazine Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-25
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-2-(Methylsulfanyl)phenylpiperazine

Comprehensive Overview of 1-2-(Methylsulfanyl)phenylpiperazine (CAS No. 1013-24-7): Properties, Applications, and Research Insights

1-2-(Methylsulfanyl)phenylpiperazine, identified by its CAS number 1013-24-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the phenylpiperazine class, characterized by a phenyl ring linked to a piperazine moiety, with a methylsulfanyl group enhancing its structural uniqueness. Researchers and industry professionals often search for terms like "1-2-(Methylsulfanyl)phenylpiperazine synthesis," "CAS 1013-24-7 applications," or "phenylpiperazine derivatives," reflecting its relevance in drug discovery and molecular studies.

The compound's molecular structure, C11H16N2S, offers a versatile scaffold for designing bioactive molecules. Its methylsulfanyl substituent contributes to lipophilicity, a critical factor in pharmacokinetics. Recent studies highlight its potential as a precursor for central nervous system (CNS) targeting agents, aligning with trending topics such as "neuropharmacology advancements" and "blood-brain barrier permeability." Additionally, its role in modulating serotonin and dopamine receptors has sparked interest in "neurotransmitter research" and "psychoactive compound development," addressing contemporary demands for novel therapeutic approaches.

From a synthetic chemistry perspective, 1-2-(Methylsulfanyl)phenylpiperazine is synthesized via nucleophilic substitution or palladium-catalyzed coupling reactions. Optimizing its yield and purity remains a focal point, as evidenced by searches for "CAS 1013-24-7 synthesis protocol" and "piperazine derivative purification." The compound's stability under varying pH conditions also makes it a candidate for "prodrug formulation"—a hot topic in pharmaceutical forums.

Beyond pharmacology, CAS 1013-24-7 finds utility in material science, particularly in designing fluorescent probes for cellular imaging. This application ties into the growing demand for "bioimaging tools" and "molecular sensors." Its methylsulfanyl group can be functionalized further, enabling covalent bonding with polymers or nanoparticles—an area explored under "smart material engineering."

Regulatory and safety profiles of 1-2-(Methylsulfanyl)phenylpiperazine are frequently queried, with terms like "CAS 1013-24-7 safety data" or "phenylpiperazine toxicity." While it is not classified as hazardous under standard guidelines, proper handling protocols are emphasized in industrial settings. Environmental persistence and biodegradability studies are also emerging, reflecting broader concerns about "green chemistry" and "sustainable synthesis."

In conclusion, 1-2-(Methylsulfanyl)phenylpiperazine (1013-24-7) exemplifies the intersection of chemistry and life sciences. Its multifaceted applications—from CNS drug candidates to advanced materials—underscore its scientific value. As research evolves, so does interest in "structure-activity relationships" and "derivative optimization," ensuring its place in future innovations.